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Compound of Interest

Compound Name: 9,10-Dibromoanthracene-d8

Cat. No.: B15550482 Get Quote

CAS Number: 518292-58-5

This technical guide provides an in-depth overview of 9,10-Dibromoanthracene-d8, a

deuterated polycyclic aromatic hydrocarbon. The document is intended for researchers,

scientists, and professionals in drug development and materials science. It covers the

compound's properties, synthesis, and applications, with a focus on its role as an isotopic

labeling standard.

Core Compound Properties
9,10-Dibromoanthracene-d8 is the deuterated analog of 9,10-Dibromoanthracene, where all

eight hydrogen atoms on the anthracene core have been replaced with deuterium. This isotopic

substitution is key to its applications in analytical chemistry and mechanistic studies. While

specific experimental data for the deuterated compound is limited, its chemical and physical

properties are expected to be very similar to its non-deuterated counterpart.

Disclaimer: The chemical, physical, and toxicological properties of 9,10-Dibromoanthracene-
d8 have not been thoroughly investigated.[1] The data presented for the non-deuterated analog

serves as a close approximation.
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Property
Value (9,10-
Dibromoanthracene)

Value (9,10-
Dibromoanthracene-d8)

CAS Number 523-27-3 518292-58-5[2]

Molecular Formula C₁₄H₈Br₂[3] C₁₄D₈Br₂[2]

Molecular Weight 336.02 g/mol [3] 344.07 g/mol [2]

Appearance
Yellow to yellow-green fluffy

powder[4]
Not specified

Melting Point 223-226 °C[5] Not specified

Solubility

Soluble in hot benzene and

toluene; slightly soluble in

alcohol, ether, and cold

benzene; insoluble in water.[4]

Not specified

UV Absorption Peak 245 nm[6] Not specified

Synthesis
The synthesis of 9,10-Dibromoanthracene-d8 is not widely documented in the literature.

However, it is expected to follow a similar synthetic route to its non-deuterated analog, starting

from deuterated anthracene (Anthracene-d10). The general approach involves the direct

bromination of the deuterated aromatic core.

Experimental Protocol: Synthesis of 9,10-
Dibromoanthracene (Analogous Route)
This protocol describes the synthesis of the non-deuterated compound and can be adapted for

the synthesis of 9,10-Dibromoanthracene-d8 using Anthracene-d10 as the starting material.

Materials:

Anthracene (or Anthracene-d10)

N-bromosuccinimide (NBS)
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Chloroform

Procedure:

Dissolve anthracene (1 equivalent) in chloroform.

Add N-bromosuccinimide (2.2 equivalents) portion-wise to the solution at room temperature.

Stir the reaction mixture at 60°C for 1 hour under a nitrogen atmosphere.

After cooling, remove the solvent under reduced pressure.

Purify the crude product by recrystallization from a suitable solvent such as methanol to yield

9,10-Dibromoanthracene as a yellow solid.

Anthracene-d10

Reaction at 60°C

N-Bromosuccinimide (NBS)
in Chloroform

Purification
(Recrystallization) 9,10-Dibromoanthracene-d8

Click to download full resolution via product page

A generalized workflow for the synthesis of 9,10-Dibromoanthracene-d8.

Applications in Research and Development
The primary utility of 9,10-Dibromoanthracene-d8 lies in its application as an internal standard

in analytical methods, particularly in mass spectrometry-based techniques for the quantification

of polycyclic aromatic hydrocarbons (PAHs).[7] Deuterated standards are ideal for this purpose

as they co-elute with the target analyte but are distinguishable by their higher mass.

Use in Isotope Dilution Mass Spectrometry (IDMS)
Isotope dilution mass spectrometry is a highly accurate method for quantifying compounds. A

known amount of the isotopically labeled standard (9,10-Dibromoanthracene-d8) is added to

the sample containing the unlabeled analyte (9,10-Dibromoanthracene). The ratio of the two
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compounds is then measured by mass spectrometry, allowing for precise quantification of the

analyte, correcting for any sample loss during preparation and analysis.

Sample Preparation Analysis

Sample containing
9,10-Dibromoanthracene

Add known amount of
9,10-Dibromoanthracene-d8 Extraction and Cleanup GC-MS Analysis Quantification based on

Isotope Ratio

Click to download full resolution via product page

Workflow for Isotope Dilution Mass Spectrometry using 9,10-Dibromoanthracene-d8.

Other Potential Applications
Mechanistic Studies: The deuterated compound can be used to trace the metabolic fate of

9,10-Dibromoanthracene in biological systems and to elucidate reaction mechanisms.

OLED and Pharmaceutical Intermediate: It is described as an isotope-labeled intermediate

for use in the development of Organic Light-Emitting Diodes (OLEDs) and pharmaceuticals.

[2] The anthracene core is a known fluorophore, and its derivatives are explored for their

electronic properties.[8][9]

Safety and Handling
As with its non-deuterated counterpart, 9,10-Dibromoanthracene-d8 should be handled with

care in a laboratory setting. It may cause skin and eye irritation, as well as respiratory irritation.

[1] Standard personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this compound. Work should be conducted in a well-ventilated

area or a fume hood. For detailed safety information, refer to the Material Safety Data Sheet

(MSDS).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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